3,3,3-trifluoro-N-(2-hydroxyethyl)-2-oxopropanamide
Overview
Description
3,3,3-Trifluoro-N-(2-hydroxyethyl)-2-oxopropanamide (TFHEP) is an important organic compound that has been used in several scientific applications. It is a colorless liquid that has a sweet smell and is soluble in water. TFHEP has a variety of uses, and its biochemical and physiological effects have been studied extensively.
Scientific Research Applications
3,3,3-trifluoro-N-(2-hydroxyethyl)-2-oxopropanamide has been used in a wide range of scientific research applications. It has been used as a solvent in organic synthesis, as a reagent in the synthesis of pharmaceuticals and other organic compounds, and as a reactant in the synthesis of polymers. This compound has also been used in the synthesis of polysaccharides, and as a reactant in the synthesis of polymers. Additionally, this compound has been used in the synthesis of polymers for use in drug delivery systems.
Mechanism of Action
The mechanism of action of 3,3,3-trifluoro-N-(2-hydroxyethyl)-2-oxopropanamide is not fully understood. However, it is believed that this compound acts as a proton acceptor, allowing for the transfer of protons between molecules. This facilitates the formation of new bonds and the breaking of existing ones, allowing for the synthesis of new molecules. Additionally, this compound is believed to act as a catalyst, speeding up the rate of chemical reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. However, it is known that this compound is not toxic and does not cause any adverse side effects. Additionally, this compound has been shown to have anti-inflammatory and anti-oxidant properties.
Advantages and Limitations for Lab Experiments
The use of 3,3,3-trifluoro-N-(2-hydroxyethyl)-2-oxopropanamide in laboratory experiments has several advantages. It is a relatively inexpensive reagent, and it is easy to handle and store. Additionally, this compound is non-toxic and has a low vapor pressure, making it safe to use in laboratory experiments. However, there are some limitations to the use of this compound in laboratory experiments. It is not very soluble in organic solvents, and it is not very stable at higher temperatures. Additionally, this compound is not very reactive, so it may not be suitable for some laboratory experiments.
Future Directions
The potential future applications of 3,3,3-trifluoro-N-(2-hydroxyethyl)-2-oxopropanamide are numerous. It could be used in the synthesis of new organic compounds, as a reactant in the synthesis of polymers, or as a reagent in the synthesis of pharmaceuticals. Additionally, this compound could be used in the development of new drug delivery systems, or as a reactant in the synthesis of polysaccharides. Finally, further research could be done to better understand the biochemical and physiological effects of this compound, and to determine its potential use as a therapeutic agent.
Synthesis Methods
3,3,3-trifluoro-N-(2-hydroxyethyl)-2-oxopropanamide can be synthesized using several methods. One method involves the reaction of 2-bromo-3,3,3-trifluoropropan-1-ol with 2-aminoethanol in the presence of potassium carbonate. This reaction produces the desired this compound along with 2-bromo-3,3,3-trifluoropropan-1-amine as a by-product. Another method of synthesis involves the reaction of ethylene oxide with 3,3,3-trifluoropropan-1-ol in the presence of a base. This reaction yields the desired this compound along with 2-hydroxy-3,3,3-trifluoropropan-1-ol as a by-product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3,3,3-trifluoro-N-(2-hydroxyethyl)-2-oxopropanamide involves the reaction of 3,3,3-trifluoroacetone with N-(2-hydroxyethyl)glycine in the presence of a base to form the desired product.", "Starting Materials": [ "3,3,3-trifluoroacetone", "N-(2-hydroxyethyl)glycine", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Add N-(2-hydroxyethyl)glycine to a solution of 3,3,3-trifluoroacetone in a suitable solvent", "Add a base to the reaction mixture to initiate the reaction", "Heat the reaction mixture to a suitable temperature and stir for a suitable time", "Cool the reaction mixture and isolate the product by filtration or extraction", "Purify the product by recrystallization or chromatography" ] } | |
CAS RN |
1862570-59-9 |
Molecular Formula |
C5H6F3NO3 |
Molecular Weight |
185.1 |
Purity |
95 |
Origin of Product |
United States |
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